Cas no 178324-42-0 (3-Cyclobutene-1,2-dione,3-amino-4-[(2-aminoethyl)amino]-)

• Product Name: 3-Cyclobutene-1,2-dione,3-amino-4-[(2-aminoethyl)amino]-
• CAS No: 178324-42-0
• MF: C₆H₉N₃O₂
• MW: 155.154560804367
• CID: 112862
• PubChem ID: 15273888
• Update Time: 2025-04-18

3-Cyclobutene-1,2-dione,3-amino-4-[(2-aminoethyl)amino]- Chemical and Physical Properties

Names and Identifiers

• 3-Cyclobutene-1,2-dione,3-amino-4-[(2-aminoethyl)amino]-
• 3-Cyclobutene-1,2-dione, 3-amino-4-[(2-aminoethyl)amino]-
• 178324-42-0
• 3-amino-4-(2-aminoethylamino)cyclobut-3-ene-1,2-dione
• 3-Cyclobutene-1,2-dione, 3-amino-4-[(2-aminoethyl)amino]-

• Inchi： 1S/C6H9N3O2/c7-1-2-9-4-3(8)5(10)6(4)11/h9H,1-2,7-8H2
• InChI Key： AEQSJKYQSTXPSB-UHFFFAOYSA-N
• SMILES： O=C1C(C(=C1NCCN)N)=O

Computed Properties

• Exact Mass: 155.06957
• Monoisotopic Mass: 155.069476538g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 11
• Rotatable Bond Count: 3
• Complexity: 244
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -1.6
• Topological Polar Surface Area: 98.2Ų

Experimental Properties

• PSA: 98.21